Sodium 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate
Overview
Description
Sodium 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate (CHAPS) is a zwitterionic detergent used in many biochemical and biophysical applications. It has become a popular choice for proteins and nucleic acid studies due to its unique properties. CHAPS has a wide range of uses in various scientific research fields, including biochemistry, molecular biology, and biophysics.
Scientific Research Applications
Surface Active and Buffering Agent
Sodium 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate has been explored for its surface-active and buffering properties. Studies on sodium N-cyclohexyl-N-n-alkylaminopropanes, which include this compound, reveal their effectiveness as surface active and buffering agents in various applications (Negoro & Tasaka, 1980).
Hydrophilic Monomer Synthesis
This compound has been used in the synthesis of hydrophilic monomers with sulfonate and hydroxyl groups, such as sodium salt of 2,3-dihydroxypropane sulfonic acid. These monomers are valuable in preparing unsaturated polyester resins, demonstrating their utility in polymer chemistry (Jankowski, Rokicki, & Kicko-Walczak, 2004).
Polymeric Framework Study
In a study on poly[[μ7-l-cysteato(2−)]disodium], this compound was used for its role in forming a polymeric framework with two Na+ cations. This highlights its potential in complex molecular structures and materials science (Liu, 2011).
Functional Polymer Modification
This compound has been used in the modification of poly(vinyl alcohol) to create polymers with strong hydrophilic properties, useful in various industrial applications (Moritani & Yamauchi, 1998).
Polyelectrolyte and Chain Characteristic Studies
This compound plays a role in the study of polyelectrolytes and chain characteristics of polymers. Its presence in sodium poly(3-methacryloyloxypropane-1-sulfonate) has been crucial in understanding molecular interactions in various salt solutions (Tan & Gasper, 1975).
Corrosion Scale Inhibition
Research into the synthesis of related compounds, such as [N, N-Bis-(2-hydroxy -3-sulfo-propyl)-amino]-acetic acid, derived from this compound, indicates its potential use in corrosion scale inhibition (Cao Zhan-mei, 2004).
Vibrational Spectroscopy in Micelle Studies
The compound has been instrumental in the study of the structure of sodium bis(2-ethylhexyl)sulfosuccinate reverse micelles and water-in-oil microemulsions, providing insights into molecular interactions and microemulsion properties (Moran et al., 1995).
properties
IUPAC Name |
sodium;3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO4S.Na/c11-9(7-15(12,13)14)6-10-8-4-2-1-3-5-8;/h8-11H,1-7H2,(H,12,13,14);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGPORGHJKBOGDV-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCC(CS(=O)(=O)[O-])O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18NNaO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20648387 |
Source
|
| Record name | Sodium 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
102601-34-3 |
Source
|
| Record name | Sodium 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | sodium 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.216.576 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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